N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide

• IUPAC Name: N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C10H18N2O2S/c1-8-4-6-15(14)7-5-12(8)10(13)11-9-2-3-9/h8-9H,2-7H2,1H3,(H,11,13)
• InChI Key: CWOJNWBGUPAPEB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCS(=O)CCN1C(=O)NC2CC2
• Molecular Formula: C10H18N2O2S
• Molecular Weight: 230.33 g/mol

Description

N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide is a heterocyclic compound that contains a thiazepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylamine with a suitable thioamide precursor, followed by cyclization to form the thiazepane ring. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate, and the reaction is typically carried out in an organic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups on the thiazepane ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with new functional groups replacing existing ones.

Scientific Research Applications

N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-5-methyl-1-oxo-1,4-thiazepane-4-carboxamide: Unique due to its specific ring structure and functional groups.

Thiazepane derivatives: Compounds with similar ring structures but different substituents.

Cyclopropyl-containing compounds: Compounds with cyclopropyl groups but different core structures.

Uniqueness

This compound is unique due to its combination of a thiazepane ring and cyclopropyl group, which imparts distinct chemical and biological properties